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Compound of Interest

Compound Name:
3-[(4-

Chlorophenyl)methoxy]pyridine

CAS No.: 88166-61-4

Cat. No.: B8618454 Get Quote

Part 1: Executive Summary & Immediate Action
Card
Status: Hazardous Chemical Waste (Halogenated / Nitrogenous) Primary Disposal Method:

High-Temperature Incineration with Scrubber RCRA Consideration: Treat as Hazardous Waste

(Characteristic/Listed depending on formulation).

IMMEDIATE ACTION: SPILL RESPONSE

1. EVACUATE & VENTILATE: If spill is >10g or aerosolized, clear the immediate area. Ensure fume

hoods are active.

2. PPE REQUIRED: Nitrile gloves (double-gloved recommended), safety goggles, lab coat. Use

N95/P100 respirator if dust is present.

3. CONTAIN: Do NOT allow to enter drains. This compound is a potential marine pollutant.

4.[1][2] CLEAN: Cover with inert absorbent (Vermiculite/Sand). Sweep gently to avoid dust.

5. DISPOSE: Place all waste and contaminated debris into a yellow hazardous waste bag or wide-

mouth jar labeled "Solid Hazardous Waste - Halogenated."
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Part 2: Chemical Profile & Hazard Identification[3][4]
[5][6]
To dispose of 3-[(4-Chlorophenyl)methoxy]pyridine safely, one must understand its chemical

behavior. As a chlorinated pyridine ether, it combines the basicity of pyridine with the

lipophilicity of a chlorinated aromatic ring.

Physicochemical Properties (Typical for Class)
Chemical Structure: Pyridine ring linked via an ether oxygen to a 4-chlorophenyl group.

Physical State: Typically a solid (crystalline powder) at room temperature.

Solubility: Soluble in organic solvents (DMSO, Methanol, DCM); sparingly soluble in water.

Reactivity: Stable under normal conditions but reactive with strong oxidizing agents and

strong acids (due to the basic pyridine nitrogen).

Hazard Classification (GHS)
Based on structural analogs (e.g., chlorinated pyridines and benzyl ethers).

Hazard Category H-Code Description

Acute Toxicity H302/H312
Harmful if swallowed or in

contact with skin.[3]

Irritation H315/H319
Causes skin and serious eye

irritation.[3][4][5][6][7][8]

Target Organ H335
May cause respiratory irritation

(if dust is inhaled).[7]

Environmental H411

Toxic to aquatic life with long-

lasting effects (Chlorinated

moiety).
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Pre-Disposal Segregation
CRITICAL: Do not mix this compound with non-halogenated solvents or oxidizers.

Segregation Group: Halogenated Organics.

Incompatible Streams: Oxidizing acids (Nitric, Perchloric), Chromic acid.

Workflow A: Solid Waste (Pure Substance)
Applicable for: Expired stocks, contaminated solids, spill debris.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.

Labeling: Attach a hazardous waste tag.

Chemical Name: 3-[(4-Chlorophenyl)methoxy]pyridine.[9]

Constituents: 100%.

Hazard Checkbox: Toxic, Irritant.[4][5][8]

Transfer: Transfer solid using a chemically resistant spatula. Wipe the spatula with a solvent-

dampened Kimwipe and add the wipe to the container.

Disposal Path: Submit for High-Temperature Incineration. The presence of chlorine requires

incineration facilities equipped with acid gas scrubbers to neutralize HCl emissions.

Workflow B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicable for: HPLC waste, reaction byproducts dissolved in DCM, Methanol, or DMSO.

Characterization: Determine the primary solvent.

Stream Selection:

If solvent is Halogenated (e.g., DCM): Pour into "Halogenated Organic Waste" drum.
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If solvent is Non-Halogenated (e.g., Methanol): Because the solute contains Chlorine, the

entire mixture must often be treated as Halogenated Waste depending on local regulations

(e.g., >1000 ppm halogen content). Rule of Thumb: When in doubt, classify as

Halogenated.

pH Adjustment: Ensure the solution is not acidic (pH < 2) before adding to general drums to

prevent exothermic reactions with other wastes. Neutralize with dilute Sodium Bicarbonate if

necessary.

Workflow C: Contaminated Glassware
Triple Rinse: Rinse glassware 3 times with a compatible solvent (e.g., Acetone or Ethanol).

Rinsate Disposal: Collect all rinsates into the "Halogenated Organic Waste" container

(Workflow B).

Glass Disposal: Once triple-rinsed and air-dried, glassware can be washed normally or

disposed of in a "Broken Glass" box if damaged.

Part 4: Decision Logic & Visualization
The following diagram illustrates the segregation logic required for compliance with EPA/RCRA

standards for halogenated pyridine derivatives.
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Disposal Path Legend

Waste Generation:
3-[(4-Chlorophenyl)methoxy]pyridine

Physical State?

Solid / Spill Debris

Powder/Debris

Liquid Solution

Dissolved

Solid Waste Bin:
(Incineration)

Pack in HDPE

Primary Solvent?

Halogenated (DCM, Chloroform) Non-Halogenated (MeOH, DMSO)

Halogenated Waste Drum:
(High Temp Incineration)

Halogen Content > 1000ppm?

Yes (Default Safe)

Non-Halogenated Waste Drum:
(Fuel Blending)

No (Trace Only)

Red Path = High Cost/High Hazard
Green Path = Fuel Blending

Grey = Final Destination

Click to download full resolution via product page

Figure 1: Decision tree for segregating chlorinated pyridine waste streams to ensure regulatory

compliance and safety.
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Part 5: Regulatory & Compliance Context[1][11]
EPA/RCRA Coding
While 3-[(4-Chlorophenyl)methoxy]pyridine is not explicitly listed on the P-list or U-list, it

must be characterized by the generator.

D038 (Pyridine): If the waste exhibits the toxicity characteristic for Pyridine (via TCLP), it

carries this code.

Halogenated Solvents (F-Codes): If dissolved in spent halogenated solvents (e.g., Methylene

Chloride), the mixture carries F002.

Generator Knowledge: Due to the chlorine content, the safest classification for the pure

substance is a Non-specific Hazardous Waste destined for incineration.

Transportation (DOT)
If shipping waste off-site, use the following tentative classification (subject to analytical

verification):

Proper Shipping Name: Toxic solids, organic, n.o.s. (3-[(4-Chlorophenyl)methoxy]pyridine)

UN Number: UN 2811

Hazard Class: 6.1

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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